Cas no 1807117-68-5 (2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide
• CAS No: 1807117-68-5
• MF: C₈H₄F₆INO₂S
• MW: 419.082754135132
• CID: 4794005
• Update Time: 2025-06-26

2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide

• Inchi： 1S/C8H4F6INO2S/c9-7(10,11)3-2-6(19(16,17)18)4(1-5(3)15)8(12,13)14/h1-2H,(H2,16,17,18)
• InChI Key： SGUAYSCRYVAUDN-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5

Additional information on 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide

Professional Introduction to 2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide (CAS No. 1807117-68-5)

2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1807117-68-5, features a benzenesulfonamide core substituted with trifluoromethyl groups at the 2 and 5 positions, and an iodine atom at the 4 position. The presence of these functional groups imparts distinct chemical reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The< strong>trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, thereby improving their bioavailability. In contrast, the< strong>iodine substituent can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in drug discovery to construct complex molecular architectures. The benzenesulfonamide moiety itself is recognized for its role in medicinal chemistry, often contributing to the binding affinity and selectivity of drug candidates.

In recent years, there has been growing interest in exploring the< strong>biological activity of sulfonamide derivatives. Studies have demonstrated that sulfonamides can interact with various biological targets, including enzymes and receptors, leading to therapeutic effects. The introduction of< strong>trifluoromethyl and< strong>iodine groups into the benzenesulfonamide scaffold may modulate these interactions, potentially leading to novel drug candidates with improved efficacy and reduced side effects.

The synthesis of< strong>2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with the preparation of a trifluoromethylated benzene derivative, followed by sulfonation and subsequent iodination. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to introduce additional functional groups with high regioselectivity.

The< strong>CAS number 1807117-68-5 serves as a unique identifier for this compound, ensuring consistency in its representation across scientific literature and databases. This standardized nomenclature is crucial for researchers who need to accurately reference and retrieve information about this compound. Moreover, the CAS registry number facilitates high-throughput screening and library preparation processes in drug discovery pipelines.

Evaluation of the< strong toxicological profile of< strong>2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide is essential before its application in pharmaceutical development. Preliminary studies have suggested that sulfonamide derivatives generally exhibit moderate toxicity, but the presence of additional substituents like< strong trifluoromethyl and< strong iodine may influence their safety profiles. Comprehensive toxicological assessments are necessary to determine acceptable exposure levels and potential risks associated with this compound.

The< strong pharmaceutical industry continues to leverage advanced computational methods to predict the properties of novel compounds like< strong >2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide. Molecular modeling techniques can simulate interactions between this compound and biological targets, providing insights into its potential pharmacological activity. These predictions guide experimental design and help prioritize compounds for further investigation.

In conclusion,< strong >2,5-Bis(trifluoromethyl)-4-iodobenzenesulfonamide (CAS No. 1807117-68-5) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for designing innovative therapeutics with enhanced biological activity and improved pharmacokinetic properties. As research progresses, this compound is likely to play a significant role in the development of new drugs targeting various diseases.